Cas no 195535-75-2 (5'-O-Bis(4-methoxyphenyl)phenylmethyl-2'-deoxy-N-ethylcytidine)

5'-O-Bis(4-methoxyphenyl)phenylmethyl-2'-deoxy-N-ethylcytidine Properties

Names and Identifiers

• 5'-O-[Bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-ethylcytidine
• 1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-4-(ethylamino)pyrimidin-2-one
• 5'-O-DMT-N4-ethyl-2'-deoxycytidine
• 5'-O-DMT-2'-deoxy-N-ethyl-cytidine
• 5'-O-(4,4'-DiMethoxytriphenylMethyl)-N4-ethyl-2'-deoxycytidine
• DB-296261
• 1-((2R,4S,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-hydroxytetrahydrofuran-2-yl)-4-(ethylamino)pyrimidin-2(1H)-one
• 5'-O-[Bis(4-methoxyphenyl)(phenyl)methyl]-2'-deoxy-N-ethylcytidine
• 195535-75-2
• DTXSID30747178
• +Expand

• InChIKey： KMQGVQQVTVATBT-PKZQBKLLSA-N
• Inchi： InChI=1S/C32H35N3O6/c1-4-33-29-18-19-35(31(37)34-29)30-20-27(36)28(41-30)21-40-32(22-8-6-5-7-9-22,23-10-14-25(38-2)15-11-23)24-12-16-26(39-3)17-13-24/h5-19,27-28,30,36H,4,20-21H2,1-3H3,(H,33,34,37)/t27-,28+,30+/m0/s1
• SMILES： CCNC1=NC(=O)N(C=C1)C2CC(C(O2)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)O

Computed Properties

• Exact Mass: 557.25300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 11
• Monoisotopic Mass: 557.25258584g/mol
• Heavy Atom Count: 41
• Complexity: 881
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• LogP: 4.18360
• PSA: 107.56000